Cas no 82158-22-3 (1-benzofuran-2-yl(4-fluorophenyl)methanol)

1-benzofuran-2-yl(4-fluorophenyl)methanol structure
82158-22-3 structure
Product Name:1-benzofuran-2-yl(4-fluorophenyl)methanol
CAS No:82158-22-3
MF:C15H11FO2
MW:242.245047807693
CID:1806547
PubChem ID:3067856
Update Time:2025-04-21

1-benzofuran-2-yl(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 1-benzofuran-2-yl(4-fluorophenyl)methanol
    • 1-benzofuran-2-yl-(4-fluorophenyl)methanol
    • 82158-22-3
    • 2-Benzofuranmethanol, alpha-(4-fluorophenyl)-
    • SCHEMBL10542031
    • AKOS012391926
    • DTXSID701002509
    • (1-Benzofuran-2-yl)(4-fluorophenyl)methanol
    • alpha-(4-Fluorophenyl)-2-benzofuranmethanol
    • Inchi: 1S/C15H11FO2/c16-12-7-5-10(6-8-12)15(17)14-9-11-3-1-2-4-13(11)18-14/h1-9,15,17H
    • InChI Key: NIDNSGORHMQLTR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=CC2C=CC=CC=2O1)O

Computed Properties

  • Exact Mass: 242.07430775g/mol
  • Monoisotopic Mass: 242.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 33.4Ų

1-benzofuran-2-yl(4-fluorophenyl)methanol Related Literature

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